Cas no 289061-21-8 (methyl 2-(4-acetamidobenzenesulfonamido)benzoate)

• Product Name: methyl 2-(4-acetamidobenzenesulfonamido)benzoate
• CAS No: 289061-21-8
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 3073513
• PubChem ID: 726578
• Update Time: 2025-10-05

methyl 2-(4-acetamidobenzenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-acetamidobenzenesulfonamido)benzoate
• STK001475
• HMS2651K14
• AB00597209-02
• CBMicro_009356
• CB12471
• methyl 2-({[4-(acetylamino)phenyl]sulfonyl}amino)benzoate
• SMSF0005992
• BIM-0009563.P001
• Oprea1_520916
• AG-205/10438055
• methyl 2-(4-acetamidophenylsulfonamido)benzoate
• 289061-21-8
• AKOS000383878
• SMR000273201
• VU0308706-2
• F0808-1293
• Z45612056
• CHEMBL1866373
• methyl 2-[(4-acetamidophenyl)sulfonylamino]benzoate
• Oprea1_155587
• MLS000713720

• Inchi： 1S/C16H16N2O5S/c1-11(19)17-12-7-9-13(10-8-12)24(21,22)18-15-6-4-3-5-14(15)16(20)23-2/h3-10,18H,1-2H3,(H,17,19)
• InChI Key： RIXNVYBBJKZXNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 348.07799279Da
• Monoisotopic Mass: 348.07799279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on methyl 2-(4-acetamidobenzenesulfonamido)benzoate

Methyl 2-(4-acetamidobenzenesulfonamido)benzoate (CAS 289061-21-8): A Comprehensive Overview

Methyl 2-(4-acetamidobenzenesulfonamido)benzoate (CAS 289061-21-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. The molecular structure combines a benzoate ester with a sulfonamide linkage, making it a valuable intermediate in drug discovery and development.

The chemical properties of methyl 2-(4-acetamidobenzenesulfonamido)benzoate include a molecular weight of approximately 348.36 g/mol and a melting point that varies depending on its purity. Its solubility profile is typical of sulfonamide derivatives, being moderately soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but less soluble in water. Researchers often explore its structure-activity relationships (SAR) to optimize its potential applications, particularly in medicinal chemistry.

One of the most intriguing aspects of methyl 2-(4-acetamidobenzenesulfonamido)benzoate is its role in drug synthesis. Sulfonamides are well-known for their antibacterial properties, but this compound’s unique structure opens doors to other therapeutic areas. Recent studies have investigated its potential as a kinase inhibitor, a class of compounds that play a critical role in cancer treatment. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after.

In addition to its pharmaceutical applications, methyl 2-(4-acetamidobenzenesulfonamido)benzoate is also used in chemical research as a building block for more complex molecules. Its sulfonamide group can participate in various reactions, making it a versatile reagent in organic synthesis. Researchers are particularly interested in its potential to form hydrogen bonds, which can influence the stability and bioavailability of derived compounds.

The market demand for methyl 2-(4-acetamidobenzenesulfonamido)benzoate has seen steady growth, driven by its applications in both academia and industry. Suppliers often highlight its high purity and consistent quality, which are critical for reproducible research. With the rise of AI-driven drug discovery, compounds like this are increasingly valuable as they can be screened virtually for new therapeutic uses.

From an SEO perspective, common search queries related to this compound include "methyl 2-(4-acetamidobenzenesulfonamido)benzoate uses," "CAS 289061-21-8 supplier," and "sulfonamide derivatives in drug discovery." These keywords reflect the interests of researchers and industry professionals seeking detailed information about its properties and applications.

In summary, methyl 2-(4-acetamidobenzenesulfonamido)benzoate (CAS 289061-21-8) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it a valuable tool for scientists exploring new therapeutic avenues and synthetic pathways. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a subject of interest for years to come.